molecular formula C16H16N2OS B5677623 2-thioxo-2,3-dihydro-1H-spiro[benzo[h]quinazoline-5,1'-cyclopentan]-4(6H)-one

2-thioxo-2,3-dihydro-1H-spiro[benzo[h]quinazoline-5,1'-cyclopentan]-4(6H)-one

Cat. No. B5677623
M. Wt: 284.4 g/mol
InChI Key: MYMROXFHQLLAIQ-UHFFFAOYSA-N
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Description

Synthesis Analysis

The synthesis of 2-thioxo derivatives typically involves reactions of 3-ethyl-2-thioxo-2,3-dihydro-1H-spiro[benzo[h]quinazolin-5,1′-cyclohexane]-4(6H)-one with halides or isothiocyanates, leading to various substituted derivatives. These reactions are part of a broader strategy to create bioactive compounds with anti-monoamine oxidase and antitumor properties (Markosyan et al., 2015) (Markosyan et al., 2000).

Molecular Structure Analysis

These compounds exhibit a spirocyclic structure that integrates a benzo[h]quinazoline and a cycloalkane ring, contributing to their significant biological activities. The structural complexity is further enhanced by substitutions on the quinazoline and cycloalkane moieties, which are critical for their pharmacological properties.

Chemical Reactions and Properties

Spiro[benzo[h]quinazoline] derivatives undergo various chemical reactions, including cyclization with halides and reaction with isothiocyanates to introduce different substituents on the spirocyclic framework. These reactions not only demonstrate the chemical versatility of these compounds but also allow for the synthesis of derivatives with varied biological activities (Markosyan et al., 2015).

Scientific Research Applications

Synthesis and Biological Activity

  • Synthesis of Derivatives : This compound serves as a precursor in the synthesis of various derivatives with potential biological activities. For instance, Markosyan et al. (2015) synthesized 2-sulfanyl-substituted derivatives by reacting 2-thioxo-2,3-dihydro-1H-spiro[benzo[h]quinazolin-5,1′-cyclohexane]-4(6H)-one with halides. These derivatives showed significant anti-monoamine oxidase and antitumor activity (Markosyan et al., 2015).
  • Antidepressant, Anticonvulsant, and Antibacterial Properties : Grigoryan et al. (2018) developed a synthetic method for a specific derivative of this compound and investigated its antidepressant, anticonvulsant, and antibacterial activities. This indicates a broad spectrum of potential therapeutic applications for these compounds (Grigoryan et al., 2018).

Chemical Transformations and Properties

  • Novel Series of Spirobenzo[h]Quinazolines : The spirobenzo[h]quinazoline structure has been a focus for synthesizing novel compounds with various substituents on the benzene ring. These efforts are aimed at exploring their chemical properties and potential applications in various fields (Grigoryan, Markosyan, et al., 2017).

Anti-Monoamine-Oxidase and Antitumor Activities

  • Inhibition of Monoamine Oxidase and Tumor Growth : Various derivatives synthesized from 2-thioxo-2,3-dihydro-1H-spiro[benzo[h]quinazoline-5,1′-cyclopentan]-4(6H)-one have been found to inhibit monoamine oxidase and suppress tumor growth in certain murine models. This underlines the potential of these compounds in developing new treatments for disorders related to monoamine oxidase and certain types of cancer (Markosyan et al., 2014).

properties

IUPAC Name

2-sulfanylidenespiro[1,6-dihydrobenzo[h]quinazoline-5,1'-cyclopentane]-4-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H16N2OS/c19-14-12-13(17-15(20)18-14)11-6-2-1-5-10(11)9-16(12)7-3-4-8-16/h1-2,5-6H,3-4,7-9H2,(H2,17,18,19,20)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MYMROXFHQLLAIQ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CCC2(C1)CC3=CC=CC=C3C4=C2C(=O)NC(=S)N4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H16N2OS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

284.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
2-thioxo-2,3-dihydro-1H-spiro[benzo[h]quinazoline-5,1'-cyclopentan]-4(6H)-one
Reactant of Route 2
2-thioxo-2,3-dihydro-1H-spiro[benzo[h]quinazoline-5,1'-cyclopentan]-4(6H)-one
Reactant of Route 3
2-thioxo-2,3-dihydro-1H-spiro[benzo[h]quinazoline-5,1'-cyclopentan]-4(6H)-one
Reactant of Route 4
2-thioxo-2,3-dihydro-1H-spiro[benzo[h]quinazoline-5,1'-cyclopentan]-4(6H)-one
Reactant of Route 5
2-thioxo-2,3-dihydro-1H-spiro[benzo[h]quinazoline-5,1'-cyclopentan]-4(6H)-one
Reactant of Route 6
2-thioxo-2,3-dihydro-1H-spiro[benzo[h]quinazoline-5,1'-cyclopentan]-4(6H)-one

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